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Compound of Interest

Compound Name: 4-Bromobutyryl chloride

Cat. No.: B104169

An In-depth Technical Guide to the Synthesis and Preparation of 4-Bromobutyryl Chloride

Introduction

4-Bromobutyryl chloride (CAS No. 927-58-2) is a highly versatile bifunctional reagent
extensively utilized by researchers, scientists, and drug development professionals.[1] Its
structure incorporates both a reactive acyl chloride and an alkyl bromide functional group,
making it an invaluable building block in organic synthesis.[1] This dual reactivity allows for
sequential acylation and alkylation reactions, enabling the construction of complex molecular
architectures.[1] It serves as a crucial intermediate in the synthesis of various pharmaceutical
compounds, including novel 3,4,5-trisubstituted-1,2,4-triazole derivatives with potential
applications in diabetes management, and as a precursor to natural products like carolic acid.
[2][3][4][5][6] This guide provides a detailed overview of its properties, primary synthesis
methodologies, experimental protocols, and safety considerations.

Physicochemical Properties

4-Bromobutyryl chloride is a colorless to light yellow liquid known for its pungent odor and
sensitivity to moisture.[1][3][7] Its key physical and chemical properties are summarized below
for easy reference.
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Property Value Reference(s)

CAS Number 927-58-2 [8]

Molecular Formula C4HeBrCIO [31[6]1[81[9]

Molecular Weight 185.45 g/mol [31[8]

IUPAC Name 4-bromobutanoyl! chloride [31[51[8]
4-Bromobutanoic acid chloride,

Synonyms ) [319]
y-Bromobutyryl chloride

Boiling Point 101 °C at 37 mmHg [21[41[71[10]

Density 1.602 g/mL at 25 °C

Refractive Index (n20/D) 1.492 [2][4]

Flash Point 91 °C (195.8 °F) [71[10]
Clear colorless to slightly

Appearance o [2][4]16]1[7]
yellow liquid

Odor Stench [7]

Synthesis Methodologies

The preparation of 4-bromobutyryl chloride is primarily achieved through two main synthetic

routes, each with distinct starting materials and procedural nuances.

Chlorination of 4-Bromobutanoic Acid

The most conventional method involves the direct conversion of 4-bromobutanoic acid to its

corresponding acyl chloride using a chlorinating agent. Thionyl chloride (SOCI2) is the most

common and effective reagent for this transformation. The reaction proceeds via a nucleophilic

acyl substitution mechanism, where the hydroxyl group of the carboxylic acid is replaced by a

chloride ion. The byproducts of this reaction, sulfur dioxide (SO2z) and hydrogen chloride (HCI),

are gaseous, which helps to drive the reaction to completion.[11]

o Advantages: Straightforward, high-yielding, and utilizes readily available starting materials.
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» Disadvantages: Requires the prior synthesis or purchase of 4-bromobutanoic acid.

One-Pot Synthesis from y-Butyrolactone

A more efficient and solvent-free approach begins with the ring-opening of y-butyrolactone.[12]
This method, often performed as a "one-pot" synthesis, avoids the isolation of the intermediate
4-bromobutanoic acid, thereby streamlining the process. The synthesis involves two key steps:

Ring-Opening: Anhydrous hydrogen bromide (HBr) gas is introduced to y-butyrolactone,
cleaving the ester bond to form 4-bromobutanoic acid in situ.[12][13]

e Chlorination: Thionyl chloride is then added directly to the reaction mixture to convert the
newly formed carboxylic acid into 4-bromobutyryl chloride.[12]

o Advantages: Simple, efficient, energy-saving, and environmentally friendly due to the
solvent-free conditions.[12]

o Disadvantages: Requires handling of corrosive anhydrous HBr gas.

Experimental Protocols
Protocol 1: Synthesis from 4-Bromobutanoic Acid

This protocol describes the conversion of 4-bromobutanoic acid using thionyl chloride.

Diagram of Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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